molecular formula C10H15N3O B8652297 2-Cyano-5-(dimethylamino)-N,N-dimethylpenta-2,4-dienamide CAS No. 139272-26-7

2-Cyano-5-(dimethylamino)-N,N-dimethylpenta-2,4-dienamide

Cat. No.: B8652297
CAS No.: 139272-26-7
M. Wt: 193.25 g/mol
InChI Key: ZXAWDCZKJUDEOH-UHFFFAOYSA-N
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Description

2-Cyano-5-(dimethylamino)-N,N-dimethylpenta-2,4-dienamide is a useful research compound. Its molecular formula is C10H15N3O and its molecular weight is 193.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

139272-26-7

Molecular Formula

C10H15N3O

Molecular Weight

193.25 g/mol

IUPAC Name

2-cyano-5-(dimethylamino)-N,N-dimethylpenta-2,4-dienamide

InChI

InChI=1S/C10H15N3O/c1-12(2)7-5-6-9(8-11)10(14)13(3)4/h5-7H,1-4H3

InChI Key

ZXAWDCZKJUDEOH-UHFFFAOYSA-N

Canonical SMILES

CN(C)C=CC=C(C#N)C(=O)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Dimethylaminoacrolein (25 g, 0.25 mol) and cyanoacetic acid N,N-dimethylamide (28 g, 0.25 mol) were dissolved in toluene (250 ml) and piperidine (1 ml) and acetic acid (2.5 ml) were then added. The solution was heated under reflux in a water separator until no more water was formed (about 2 hours). The solution was then filtered and reduced to about 100 ml. On cooling, crystals formed which were filtered off under suction and dried to give 34 g 1-cyano-1- dimethylaminocarbonyl-4-dimethylamino-1,3-butadiene as yellow-brown crystals, m.pt. 149°-150° C.
Quantity
25 g
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reactant
Reaction Step One
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28 g
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reactant
Reaction Step One
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250 mL
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solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two
Quantity
2.5 mL
Type
reactant
Reaction Step Two
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
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Quantity
0 (± 1) mol
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solvent
Reaction Step Three

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